N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide

• IUPAC Name: N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide
• InChI: InChI=1S/C18H18N4O3/c1-12(6-8-19-17(23)14-7-9-20-21-11-14)22-18(24)16-10-13-4-2-3-5-15(13)25-16/h2-5,7,9-12H,6,8H2,1H3,(H,19,23)(H,22,24)
• InChI Key: LYKZBLBYVDIXOU-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC(=O)C1=CN=NC=C1)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide, also known as P7C3, is a small molecule that has been shown to have neuroprotective effects in animal models. It was first identified in a screen for compounds that promote the survival of newborn neurons in the hippocampus, a brain region important for learning and memory. Since then, P7C3 has been the subject of numerous studies investigating its potential as a therapeutic agent for various neurological disorders.

Mechanism of Action

The exact mechanism of action of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide is not fully understood, but it is thought to act by promoting the survival of neurons through the inhibition of apoptosis, a process of programmed cell death. N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has also been shown to increase the production of nicotinamide adenine dinucleotide (NAD), a molecule important for cellular energy metabolism and DNA repair.
Biochemical and Physiological Effects:
N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. In addition to its neuroprotective effects, N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein important for the growth and survival of neurons. N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has also been shown to increase the activity of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which is involved in DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide is its ability to promote the survival of neurons in a variety of animal models. This makes it a potentially useful therapeutic agent for a range of neurological disorders. However, one limitation of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide is its relatively low potency, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide. One area of interest is the development of more potent derivatives of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide that may be more effective as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide and its effects on various biochemical and physiological processes. Finally, clinical trials are needed to determine the safety and efficacy of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide in humans.

Synthesis Methods

The synthesis of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide involves several steps, starting with the reaction of 2-aminonicotinic acid with benzofuran-2-carbonyl chloride to form the benzofuran-2-carbonyl-2-aminonicotinate intermediate. This intermediate is then reacted with 3-bromopropylamine to form the N-(3-bromopropyl) derivative, which is then reacted with 4-cyano-3-nitropyridazine to form the final product, N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide.

Scientific Research Applications

N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has been studied extensively for its neuroprotective effects in animal models of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and traumatic brain injury. In these studies, N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has been shown to promote the survival of neurons and improve cognitive function. Additionally, N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has been shown to have antidepressant effects in animal models of depression.